Cas no 2387601-56-9 (1-(7-chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)ethanone)

• Product Name: 1-(7-chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)ethanone
• CAS No: 2387601-56-9
• MF: C₉H₇ClIN₃O
• MW: 335.528852701187
• CID: 5269510
• Update Time: 2026-03-09

1-(7-chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(7-chloro-3-iodo-2-methylpyrazolo[1,5-a]pyrimidin-5-yl)-
• 1-(7-chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)ethanone

• Inchi： 1S/C9H7ClIN3O/c1-4-8(11)9-12-6(5(2)15)3-7(10)14(9)13-4/h3H,1-2H3
• InChI Key： KZLFIDWXQMTSEK-UHFFFAOYSA-N
• SMILES： C(=O)(C1C=C(Cl)N2N=C(C)C(I)=C2N=1)C

Additional information on 1-(7-chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)ethanone

Research Brief on 1-(7-chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)ethanone (CAS: 2387601-56-9)

1-(7-chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)ethanone (CAS: 2387601-56-9) is a pyrazolopyrimidine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition. Recent studies have explored its potential applications in drug discovery, with a focus on its role in modulating specific signaling pathways implicated in cancer and inflammatory diseases.

The structural features of this compound, including the chloro and iodo substituents, contribute to its reactivity and ability to undergo further functionalization. Researchers have utilized 1-(7-chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)ethanone as a scaffold for the development of novel kinase inhibitors, leveraging its pyrazolopyrimidine core to interact with ATP-binding sites in target proteins. Recent publications highlight its utility in the synthesis of selective inhibitors for kinases such as JAK2 and FLT3, which are critical targets in hematological malignancies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of derivatives synthesized from this compound in inhibiting aberrant kinase activity in vitro and in vivo. The study reported significant anti-proliferative effects in leukemia cell lines, with IC50 values in the nanomolar range. Additionally, the compound's pharmacokinetic properties were optimized through structural modifications, leading to improved bioavailability and target engagement.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, explored the compound's role in the development of dual inhibitors targeting both kinase and epigenetic regulatory proteins. The researchers successfully synthesized hybrid molecules that exhibited potent activity against cancer cells while maintaining selectivity over normal cells. This approach underscores the versatility of 1-(7-chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)ethanone as a multifunctional building block in drug design.

Ongoing research is also examining the potential of this compound in addressing drug resistance mechanisms. A preprint from early 2024 suggests that derivatives of 1-(7-chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)ethanone can overcome resistance mutations in kinase domains, offering a promising strategy for treating relapsed cancers. The study utilized computational modeling and crystallography to elucidate the binding modes of these derivatives, providing insights for further optimization.

In conclusion, 1-(7-chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)ethanone (CAS: 2387601-56-9) represents a valuable chemical entity in modern drug discovery. Its applications span from kinase inhibitor development to the exploration of novel therapeutic mechanisms. Future research directions may include expanding its use in combination therapies and investigating its potential in non-oncological indications, such as autoimmune disorders. The compound's versatility and efficacy make it a focal point for ongoing and future studies in the chemical biology and pharmaceutical sciences.